Cas no 2169243-96-1 (7-Oxo-1H-imidazo[1,2-a]pyridine-5-carboxylic acid)

• Product Name: 7-Oxo-1H-imidazo[1,2-a]pyridine-5-carboxylic acid
• CAS No: 2169243-96-1
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD31743062
• CID: 4711227
• Update Time: 2025-09-28

7-Oxo-1H-imidazo[1,2-a]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-hydroxyimidazo[1,2-a]pyridine-5-carboxylic acid
• 7-Oxo-1H-imidazo[1,2-a]pyridine-5-carboxylic acid

• MDL： MFCD31743062
• Inchi： 1S/C8H6N2O3/c11-5-3-6(8(12)13)10-2-1-9-7(10)4-5/h1-4,9H,(H,12,13)
• InChI Key： DWXJLPMEPDDRRM-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)N2C=CNC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 379
• Topological Polar Surface Area: 69.6

Additional information on 7-Oxo-1H-imidazo[1,2-a]pyridine-5-carboxylic acid

Introduction to 7-Oxo-1H-imidazo[1,2-a]pyridine-5-carboxylic acid (CAS No. 2169243-96-1)

7-Oxo-1H-imidazo[1,2-a]pyridine-5-carboxylic acid, identified by its CAS number 2169243-96-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of both an oxo group and a carboxylic acid moiety in its molecular framework imparts unique chemical properties, making it a versatile scaffold for drug discovery and development.

The imidazopyridine scaffold has been extensively studied due to its ability to interact with various biological targets, including enzymes and receptors. 7-Oxo-1H-imidazo[1,2-a]pyridine-5-carboxylic acid specifically has been explored for its potential pharmacological effects, particularly in the context of modulating inflammatory pathways and cancer-related signaling cascades. Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of this compound as a promising candidate for further investigation.

In the realm of medicinal chemistry, the carboxylic acid group in 7-Oxo-1H-imidazo[1,2-a]pyridine-5-carboxylic acid serves as a critical functional handle for further derivatization. This allows chemists to modify the compound's properties, such as solubility, bioavailability, and binding affinity, through various synthetic strategies. For instance, esterification or amidation of the carboxylic acid can yield derivatives with enhanced metabolic stability or targeted delivery properties.

One of the most compelling aspects of 7-Oxo-1H-imidazo[1,2-a]pyridine-5-carboxylic acid is its potential role in addressing unmet medical needs. Preclinical studies have suggested that this compound may exhibit anti-inflammatory and antitumor activities by inhibiting key enzymes such as cyclooxygenase (COX) or by modulating the activity of transcription factors involved in cancer progression. These findings have prompted researchers to explore its mechanism of action in greater detail.

The oxo group at the 7-position of the imidazopyridine ring contributes to the compound's electronic properties, influencing its reactivity and interactions with biological targets. This feature has been exploited in designing molecules with improved binding affinities for specific receptors. Additionally, the rigid heterocyclic core provides structural stability, which is often essential for drug-like properties such as oral bioavailability and target specificity.

Recent research has also highlighted the importance of 7-Oxo-1H-imidazo[1,2-a]pyridine-5-carboxylic acid in combination therapy approaches. By acting on multiple pathways simultaneously, this compound may offer synergistic effects that enhance therapeutic outcomes. For example, its ability to inhibit both inflammatory mediators and tumor growth factors could make it a valuable asset in treating chronic inflammatory diseases and certain types of cancer.

The synthesis of 7-Oxo-1H-imidazo[1,2-a]pyridine-5-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the imidazopyridine core efficiently. These techniques not only improve yield but also enable the introduction of diverse substituents at strategic positions within the molecule.

In conclusion,7-Oxo-1H-imidazo[1,2-a]pyridine-5-carboxylic acid (CAS No. 2169243-96-1) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Ongoing studies continue to unravel its potential applications in human health, paving the way for novel therapeutic interventions. As our understanding of its pharmacology grows, so too does its potential to impact future generations of medicines.